Cas no 2167169-81-3 (6-formyl-1H-indole-3-sulfonyl chloride)

• Product Name: 6-formyl-1H-indole-3-sulfonyl chloride
• CAS No: 2167169-81-3
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 6330045
• PubChem ID: 165805068
• Update Time: 2025-06-26

6-formyl-1H-indole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-formyl-1H-indole-3-sulfonyl chloride
• EN300-1275565
• 2167169-81-3

• Inchi： 1S/C9H6ClNO3S/c10-15(13,14)9-4-11-8-3-6(5-12)1-2-7(8)9/h1-5,11H
• InChI Key： KUPIGKVNZLVXGJ-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC2C=C(C=O)C=CC=21)(=O)=O

Computed Properties

• Exact Mass: 242.9756919g/mol
• Monoisotopic Mass: 242.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 6-formyl-1H-indole-3-sulfonyl chloride

Introduction to 6-formyl-1H-indole-3-sulfonyl chloride (CAS No. 2167169-81-3) and Its Emerging Applications in Chemical Biology

6-formyl-1H-indole-3-sulfonyl chloride, identified by the CAS number 2167169-81-3, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of indole derivatives, which are well-known for their broad spectrum of biological activities. The presence of both a formyl group and a sulfonyl chloride moiety in its molecular structure endows it with remarkable reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The formyl group (–CHO) in 6-formyl-1H-indole-3-sulfonyl chloride is a key functional moiety that participates in condensation reactions, allowing for the formation of Schiff bases and other conjugated systems. These reactions are fundamental in the development of new organic materials and bioactive compounds. On the other hand, the sulfonyl chloride (–SO₂Cl) group is highly reactive and is commonly used in nucleophilic substitution reactions to introduce sulfonamide functionalities. This dual functionality makes 6-formyl-1H-indole-3-sulfonyl chloride an indispensable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on indole derivatives due to their potential applications in drug discovery and development. The indole scaffold is a core structural motif found in numerous natural products and pharmaceuticals, including some of the most widely used medications today. For instance, indole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 6-formyl-1H-indole-3-sulfonyl chloride has emerged as a particularly promising compound due to its ability to undergo diverse chemical transformations.

One of the most compelling aspects of 6-formyl-1H-indole-3-sulfonyl chloride is its utility in the synthesis of biologically active molecules. The formyl group can be readily converted into an amine via condensation with primary amines, yielding Schiff bases that exhibit various biological activities. Similarly, the sulfonyl chloride group can be hydrolyzed to form sulfonic acids or reacted with nucleophiles to introduce sulfonamide groups. These transformations have been leveraged in the development of novel therapeutic agents targeting different disease pathways.

Recent studies have highlighted the role of 6-formyl-1H-indole-3-sulfonyl chloride in the development of inhibitors for enzymes involved in cancer metabolism. For example, indole derivatives have been shown to modulate the activity of enzymes such as poly(ADP-ribose) polymerase (PARP) and cyclooxygenase (COX). The structural features of 6-formyl-1H-indole-3-sulfonyl chloride make it an ideal candidate for designing inhibitors that can selectively target these enzymes without significant off-target effects. This has opened up new avenues for the development of precision medicine approaches.

The reactivity of 6-formyl-1H-indole-3-sulfonyl chloride also makes it a valuable tool in materials science. The ability to form conjugated systems through condensation reactions with various nitrogen-containing heterocycles has led to the development of new organic semiconductors and light-emitting diodes (OLEDs). These materials have potential applications in flexible electronics and optoelectronic devices. Additionally, the sulfonamide functionalities introduced via sulfonyl chloride reactions can enhance the solubility and bioavailability of drug molecules, making them more effective when administered orally or topically.

In conclusion, 6-formyl-1H-indole-3-sulfonyl chloride (CAS No. 2167169-81-3) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features allow for diverse chemical transformations that can be exploited in drug discovery, enzyme inhibition, and material design. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and technology.